Cas no 26551-86-0 (N-(dichloromethylidene)carbamoyl chloride)

• Product Name: N-(dichloromethylidene)carbamoyl chloride
• CAS No: 26551-86-0
• MF: C₂Cl₃NO
• MW: 160.386497497559
• MDL: MFCD32678895
• CID: 1427728
• PubChem ID: 12236287
• Update Time: 2025-05-24

N-(dichloromethylidene)carbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• Carbonimidic dichloride, (chlorocarbonyl)-
• N-(dichloromethylidene)carbamoyl chloride
• dichloromethylenecarbamoyl chloride
• 26551-86-0
• SCHEMBL11449813
• EN300-26678463
• DTXSID30481762
• Carbamic chloride, N-(dichloromethylene)-

• MDL： MFCD32678895
• Inchi： 1S/C2Cl3NO/c3-1(4)6-2(5)7
• InChI Key： OUQFCBDRFYTHKG-UHFFFAOYSA-N
• SMILES： Cl/C(=N/C(=O)Cl)/Cl

Computed Properties

• Exact Mass: 158.9047
• Monoisotopic Mass: 158.904547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43

Additional information on N-(dichloromethylidene)carbamoyl chloride

N-(Dichloromethylidene)carbamoyl Chloride: An Overview of a Versatile Reagent in Organic Synthesis

N-(Dichloromethylidene)carbamoyl chloride (CAS No. 26551-86-0) is a highly reactive and versatile reagent in the field of organic synthesis. This compound, also known as dichloromethylene carbamoyl chloride, plays a significant role in the development of new pharmaceuticals, agrochemicals, and other advanced materials. Its unique chemical structure and reactivity make it an essential tool for synthetic chemists working on complex molecule synthesis.

The molecular formula of N-(dichloromethylidene)carbamoyl chloride is C3H2Cl3NO, and it has a molecular weight of approximately 178.95 g/mol. The compound is a colorless to pale yellow liquid with a strong, pungent odor. It is highly reactive due to the presence of the dichloromethylene and carbamoyl chloride functional groups, which can participate in various chemical reactions such as nucleophilic addition, substitution, and condensation reactions.

In recent years, N-(dichloromethylidene)carbamoyl chloride has gained significant attention in the pharmaceutical industry due to its ability to form complex structures with high stereochemical control. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this reagent in the synthesis of novel antiviral agents. The researchers demonstrated that N-(dichloromethylidene)carbamoyl chloride could be used to introduce specific functional groups into target molecules, enhancing their biological activity and selectivity.

Another area where N-(dichloromethylidene)carbamoyl chloride has shown promise is in the development of agrochemicals. A recent publication in the Journal of Agricultural and Food Chemistry reported the use of this reagent in the synthesis of new herbicides and fungicides. The study found that N-(dichloromethylidene)carbamoyl chloride could be effectively used to modify existing agrochemicals, improving their efficacy and reducing environmental impact.

The versatility of N-(dichloromethylidene)carbamoyl chloride extends beyond pharmaceuticals and agrochemicals. In materials science, this reagent has been utilized to synthesize advanced polymers and coatings with unique properties. For example, a study published in Macromolecules described the use of N-(dichloromethylidene)carbamoyl chloride in the preparation of polyurethane-based materials with enhanced mechanical strength and thermal stability.

Safety considerations are paramount when handling N-(dichloromethylidene)carbamoyl chloride. Due to its reactivity and potential for forming toxic byproducts, it is essential to follow strict safety protocols during synthesis and storage. Chemists should work under well-ventilated conditions and use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper disposal methods should be followed to prevent environmental contamination.

In conclusion, N-(dichloromethylidene)carbamoyl chloride (CAS No. 26551-86-0) is a powerful reagent with a wide range of applications in organic synthesis. Its unique chemical properties make it an indispensable tool for researchers working on the development of new pharmaceuticals, agrochemicals, and advanced materials. As ongoing research continues to uncover new applications for this compound, its importance in the field of chemistry is likely to grow even further.